Cas no 130583-95-8 ((4R,6R)-4-(1,1-Dimethylethyl)dimethylsilyloxy-2,2,6-trimethyl-cyclohexanone)

• Product Name: (4R,6R)-4-(1,1-Dimethylethyl)dimethylsilyloxy-2,2,6-trimethyl-cyclohexanone
• CAS No: 130583-95-8
• MF: C₁₅H₃₀O₂Si
• MW: 270.483006000519
• CID: 5558913
• Update Time: 2025-05-20

(4R,6R)-4-(1,1-Dimethylethyl)dimethylsilyloxy-2,2,6-trimethyl-cyclohexanone Chemical and Physical Properties

Names and Identifiers

• (4R,6R)-4-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]-2,2,6-trimethyl-cyclohexanone
• Cyclohexanone, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-2,2,6-trimethyl-, (4R,6R)-
• (4R,6R)-4-(1,1-Dimethylethyl)dimethylsilyloxy-2,2,6-trimethyl-cyclohexanone

• Inchi： 1S/C15H30O2Si/c1-11-9-12(10-15(5,6)13(11)16)17-18(7,8)14(2,3)4/h11-12H,9-10H2,1-8H3/t11-,12-/m1/s1
• InChI Key： SMPNKQUAZSCQBI-VXGBXAGGSA-N
• SMILES： C1(=O)[C@H](C)C[C@@H](O[Si](C(C)(C)C)(C)C)CC1(C)C

Experimental Properties

• Density: 0.90±0.1 g/cm3(Predicted)
• Melting Point: 29.5-31.5 °C
• Boiling Point: 150-180 °C(Press: 9-10 Torr)
• Solubility: Dichloromethane; Ethyl Acetate; Hexane;

Additional information on (4R,6R)-4-(1,1-Dimethylethyl)dimethylsilyloxy-2,2,6-trimethyl-cyclohexanone

Latest Research Advances on (4R,6R)-4-(1,1-Dimethylethyl)dimethylsilyloxy-2,2,6-trimethyl-cyclohexanone (CAS: 130583-95-8) in Chemical Biology and Pharmaceutical Applications

The compound (4R,6R)-4-(1,1-Dimethylethyl)dimethylsilyloxy-2,2,6-trimethyl-cyclohexanone (CAS: 130583-95-8) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in synthetic chemistry and drug development. This research brief synthesizes the latest findings on this key intermediate, focusing on its structural properties, synthetic utility, and emerging therapeutic potentials.

Recent studies highlight the compound's critical role as a chiral building block in the synthesis of complex bioactive molecules. A 2023 publication in Journal of Medicinal Chemistry demonstrated its application in constructing the core structure of novel HMG-CoA reductase inhibitors, showing improved stereochemical control compared to traditional synthetic routes. The tert-butyldimethylsilyl (TBS) protecting group in this molecule provides exceptional stability during multi-step syntheses while allowing for selective deprotection under mild conditions.

Advanced spectroscopic analyses (NMR, X-ray crystallography) of 130583-95-8 have revealed unique conformational properties that contribute to its high diastereoselectivity in aldol reactions. Researchers at MIT recently developed a novel catalytic system using this compound that achieves >95% enantiomeric excess in key pharmaceutical intermediates, as reported in ACS Catalysis (2024). These findings have important implications for streamlining the production of cholesterol-lowering drugs and other sterol-derived therapeutics.

In drug discovery, derivatives of this scaffold have shown promising activity against fungal infections. A Nature Communications study (2023) identified structural analogs with potent inhibition of fungal CYP51 enzymes while maintaining excellent selectivity over human isoforms. The rigid cyclohexanone core appears crucial for binding orientation in the enzyme active site, with the TBS group modulating membrane permeability.

Process chemistry innovations have addressed previous challenges in large-scale production of 130583-95-8. A continuous flow synthesis protocol published in Organic Process Research & Development (2024) reduced reaction times from 48 hours to <4 hours while improving overall yield to 82%. This advancement significantly enhances the compound's viability for industrial pharmaceutical applications.

Emerging research explores the compound's potential in targeted drug delivery systems. Its lipophilic character enables efficient incorporation into nanoparticle formulations, as demonstrated in recent work on liver-specific siRNA delivery (Journal of Controlled Release, 2024). The stability of the silyl ether under physiological conditions makes it particularly valuable for prodrug strategies requiring controlled release profiles.

Looking forward, computational modeling studies predict additional therapeutic applications for this scaffold. Molecular dynamics simulations suggest favorable binding to several cancer-related protein targets, with lead optimization efforts currently underway at multiple pharmaceutical companies. The compound's structural features appear well-suited for addressing challenging drug targets requiring rigid, three-dimensional pharmacophores.

In conclusion, (4R,6R)-4-(1,1-Dimethylethyl)dimethylsilyloxy-2,2,6-trimethyl-cyclohexanone continues to prove its value as a versatile tool in medicinal chemistry. Recent advances in its synthetic applications, biological activities, and formulation potential position this molecule as a key player in the development of next-generation therapeutics. Ongoing research promises to uncover additional utilities for this important chemical entity.